Cas no 1593731-58-8 (1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene)

1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene is a versatile organic compound utilized in synthetic chemistry for the preparation of complex organic molecules. Its key advantages include high purity, ease of handling, and compatibility with various reaction conditions, making it a valuable intermediate in pharmaceutical and agrochemical applications.

1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene structure

1593731-58-8 structure

Product Name:1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene

CAS No:1593731-58-8

MF:C₁₃H₁₈BrFO

MW:289.18382692337

CID:5955274

PubChem ID:114772185

Update Time:2025-06-20

1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene
- EN300-1133638
- 1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene
- 1593731-58-8
- Inchi： 1S/C13H18BrFO/c1-12(2,3)16-13(4,9-14)10-7-5-6-8-11(10)15/h5-8H,9H2,1-4H3
- InChI Key： KODGCYXNASFBBM-UHFFFAOYSA-N
- SMILES： BrCC(C)(C1C=CC=CC=1F)OC(C)(C)C

Computed Properties

Exact Mass: 288.05251g/mol
Monoisotopic Mass: 288.05251g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 9.2Å²

1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1133638-0.05g	1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene	1593731-58-8	95%	0.05g	$647.0	2023-10-26
Enamine	EN300-1133638-0.1g	1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene	1593731-58-8	95%	0.1g	$678.0	2023-10-26
Enamine	EN300-1133638-0.25g	1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene	1593731-58-8	95%	0.25g	$708.0	2023-10-26
Enamine	EN300-1133638-0.5g	1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene	1593731-58-8	95%	0.5g	$739.0	2023-10-26
Enamine	EN300-1133638-1.0g	1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene	1593731-58-8		1g	$1029.0	2023-06-09
Enamine	EN300-1133638-2.5g	1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene	1593731-58-8	95%	2.5g	$1509.0	2023-10-26
Enamine	EN300-1133638-5.0g	1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene	1593731-58-8		5g	$2981.0	2023-06-09
Enamine	EN300-1133638-10.0g	1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene	1593731-58-8		10g	$4421.0	2023-06-09
Enamine	EN300-1133638-1g	1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene	1593731-58-8	95%	1g	$770.0	2023-10-26
Enamine	EN300-1133638-5g	1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene	1593731-58-8	95%	5g	$2235.0	2023-10-26